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Compound of Interest

Compound Name: gamma-Octalactone

Cat. No.: B087194

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of (R)- and (S)-y-octalactone as chiral building blocks in stereoselective synthesis. y-
Octalactone, a readily available and relatively inexpensive chiral lactone, serves as an
excellent starting material for the synthesis of a variety of complex and biologically active
molecules. Its inherent chirality at the C4 position can be effectively transferred to create new
stereocenters, making it a valuable synthon in the chiral pool.

Introduction to y-Octalactone as a Chiral Synthon

y-Octalactone (5-butyloxolan-2-one) is a naturally occurring or synthetically accessible chiral
molecule.[1][2] The presence of a stereocenter at the C5 position and a reactive lactone
functionality makes it an attractive starting point for asymmetric synthesis. The butyl side chain
and the lactone ring can be strategically manipulated through a variety of chemical
transformations to introduce new functionalities and build molecular complexity. This
application note will focus on key transformations such as stereoselective alkylation, ring-
opening, and reduction, providing detailed protocols and potential applications in the synthesis
of natural products and their analogs.

Key Synthetic Transformations and Experimental
Protocols
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The following sections detail proposed experimental protocols for key chemical transformations
of y-octalactone. These protocols are based on established methodologies for similar y-
butyrolactones and are intended as a starting point for optimization in a research setting.

The enolate of y-octalactone can be generated and subsequently alkylated to introduce a
substituent at the a-position. The stereochemical outcome of this reaction can be influenced by
the choice of base, solvent, and electrophile, as well as by the use of chiral auxiliaries. A
general protocol for the diastereoselective alkylation of (R)-y-octalactone is presented below.

Experimental Workflow: a-Alkylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. gamma-Octalactone | C8BH1402 | CID 7704 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. ScenTree - Gamma-octalactone (CAS N° 104-50-7) [scentree.cO]

 To cite this document: BenchChem. [Application Notes and Protocols: y-Octalactone as a
Versatile Chiral Building Block]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087194#use-of-gamma-octalactone-as-a-chiral-
building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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